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Compound of Interest

Compound Name: 4-Ethyloctane

Cat. No.: B094392

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling 4-Ethyloctane, including detailed operational and disposal plans to foster a secure
research environment.

4-Ethyloctane is a flammable liquid that requires careful handling to mitigate risks.[1]
Adherence to proper safety protocols is crucial to prevent accidents and ensure the well-being
of all laboratory personnel.

Essential Safety Information

Proper personal protective equipment (PPE) is the first line of defense when working with 4-
Ethyloctane. The following table summarizes the recommended PPE, handling procedures,
and emergency protocols.
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Aspect

Recommendation

Eye Protection

Chemical safety goggles or a face shield should

be worn at all times.

Skin Protection

Chemical-resistant gloves (e.qg., nitrile) and a

flame-retardant lab coat are mandatory.

Respiratory Protection

Work in a well-ventilated area, preferably a
chemical fume hood, to avoid inhalation of

vapors.

Keep away from heat, sparks, open flames, and

other ignition sources. Use non-sparking tools.

Handling
Ground and bond containers when transferring
liquids to prevent static discharge.
Store in a tightly closed, properly labeled
container in a cool, dry, and well-ventilated area
Storage

away from incompatible materials such as

oxidizing agents.

In Case of a Spill

Eliminate all ignition sources. Absorb the spill
with an inert material (e.g., sand, vermiculite)

and place it in a sealed container for disposal.

Fire Extinguishing

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish a fire.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 4-Ethyloctane is critical for safety and experimental

accuracy.

e Preparation:

o Ensure the work area, preferably a chemical fume hood, is clean and free of ignition

sources.

o Verify that an appropriate fire extinguisher and spill kit are readily accessible.
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o Don the required personal protective equipment as outlined in the table above.

e Handling and Use:

[e]

Carefully open the 4-Ethyloctane container, avoiding splashing.

o

Use only non-sparking tools for transferring the liquid.

[¢]

When transferring between metal containers, ensure they are properly bonded and
grounded to prevent static electricity buildup.

[¢]

Keep the container tightly sealed when not in use to minimize vapor release.

e Post-Handling:

[e]

Securely close the 4-Ethyloctane container.

o

Clean the work area thoroughly.

[¢]

Properly remove and dispose of contaminated gloves and any disposable PPE.

[¢]

Wash hands thoroughly with soap and water.

Disposal Plan: Managing 4-Ethyloctane Waste

Proper disposal of 4-Ethyloctane and its contaminated materials is crucial to protect the
environment and comply with regulations.

¢ \Waste Collection:

o Collect all 4-Ethyloctane waste, including unused product and contaminated materials
(e.g., absorbent pads, gloves), in a designated, properly labeled, and sealed container.

o 4-Ethyloctane is a non-halogenated hydrocarbon. Do not mix it with halogenated solvent
waste, as this will significantly increase disposal costs.[2][3]

e Waste Storage:
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o Store the waste container in a designated satellite accumulation area that is cool, dry, and
well-ventilated.

o Ensure the waste container is clearly labeled as "Hazardous Waste" and includes the full
chemical name "4-Ethyloctane".

o Waste Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Never dispose of 4-Ethyloctane down the drain or in regular trash.[2]

Quantitative Data for 4-Ethyloctane

The following table summarizes key quantitative data for 4-Ethyloctane for easy reference.

Property Value

CAS Number 15869-86-0[4][5]

Molecular Formula C10H22[4][5]

Molecular Weight 142.28 g/mol [5]

Boiling Point 163.6 °C[1][4]

Flash Point 36.5 °C[4]

Density 0.733 g/cm?3[4]

Water Solubility 75.36 ug/L (temperature not stated)[1][4]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-Ethyloctane
from preparation to disposal.
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Caption: Workflow for the safe handling of 4-Ethyloctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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